Cas no 2098140-92-0 (Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate)

• Product Name: Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate
• CAS No: 2098140-92-0
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 5726187
• PubChem ID: 121214454
• Update Time: 2025-06-11

Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2098140-92-0
• AKOS026724987
• F2198-6547
• methyl 2-prop-2-ynyl-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole-3-carboxylate
• methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate
• Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate

• Inchi： 1S/C11H12N2O2S/c1-3-5-13-10(11(14)15-2)8-7-16-6-4-9(8)12-13/h1H,4-7H2,2H3
• InChI Key： YBBTZDWVXWRXEC-UHFFFAOYSA-N
• SMILES： S1CCC2C(=C(C(=O)OC)N(CC#C)N=2)C1

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.4Ų

Additional information on Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate

Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate (CAS No. 2098140-92-0): A Comprehensive Overview

Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate (CAS No. 2098140-92-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its intricate molecular structure, which includes a thiopyranopyrazole core and a propargyl substituent. The combination of these structural features imparts a range of biological activities and potential therapeutic applications.

The chemical structure of Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate is particularly noteworthy due to its potential for modulating various biological targets. The thiopyranopyrazole scaffold is known for its ability to interact with enzymes and receptors involved in diverse physiological processes. The propargyl group, on the other hand, introduces additional reactivity and can be utilized for further chemical modifications or conjugations with other bioactive molecules.

Recent studies have highlighted the potential of Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate in various therapeutic areas. One of the most promising applications is in the field of anti-inflammatory drug development. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. For instance, it has been reported to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate has also shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate have also been extensively studied. It has been found to have favorable oral bioavailability and a relatively long half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for drug development.

In the realm of synthetic chemistry, Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate serves as an important building block for the synthesis of more complex molecules. The presence of the propargyl group allows for facile functionalization through click chemistry reactions, enabling the creation of a wide array of derivatives with tailored biological activities. This versatility has led to its use in combinatorial chemistry approaches aimed at discovering novel therapeutic agents.

Clinical trials involving Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic behavior. Ongoing phase II trials are focused on assessing its therapeutic potential in specific disease indications such as rheumatoid arthritis and multiple sclerosis.

In conclusion, Methyl 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylate (CAS No. 2098140-92-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's mechanisms of action and clinical utility, it is likely to play an increasingly important role in the treatment of various diseases.